5'-Hydroxy-9(R)-hexahydrocannabinol

• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• InChI: InChI=1S/C21H32O3/c1-14-8-9-17-16(11-14)20-18(23)12-15(7-5-4-6-10-22)13-19(20)24-21(17,2)3/h12-14,16-17,22-23H,4-11H2,1-3H3/t14-,16-,17-/m1/s1
• InChIKey: ZYIULORQQXMGIH-DJIMGWMZSA-N

5'-Hydroxy-9(R)-HHC Reference Standard

5'-Hydroxy-9(R)-hexahydrocannabinol (CAS 127367-74-2; molecular formula C₂₁H₃₂O₃; MW 332.48) is a monohydroxylated metabolite of the semi-synthetic cannabinoid (9R)-hexahydrocannabinol (HHC), with hydroxylation occurring at the terminal (ω-1) carbon of the pentyl side chain [1]. It is structurally categorized as a phytocannabinoid metabolite and is supplied as an analytical reference standard for research and forensic applications [1]. The compound belongs to the broader class of hydrogenated cannabinoid metabolites that have emerged alongside the recreational use of HHC since 2021, and its identification is critical for toxicological differentiation from Δ⁹-tetrahydrocannabinol (THC) metabolites in biological matrices [2].

1 Analytical reference standard for HHC metabolite confirmation in human urine research matrices

2 Supports enantioselective (9R)-HHC intake verification in forensic and toxicological research

3 Designed for LC-MS/MS workflows; side-chain hydroxylation pattern differentiates HHC from Δ⁹-THC metabolism

• [1] Lindbom, K., Norman, C., Baginski, S., et al. Human metabolism of the semi-synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples. Drug Testing and Analysis, 2024. View Source
• [2] Ujváry, I. Hexahydrocannabinol and closely related semi-synthetic cannabinoids: A comprehensive review. Drug Testing and Analysis, 2023, 15(9–10), 1063–1090. View Source

Uniqueness of 5'-Hydroxy-9(R)-HHC

Generic substitution among hydroxylated HHC metabolites is invalid because the position of hydroxylation—whether on the pentyl side chain (e.g., 5') or on the tricyclic core (e.g., C-8 or C-11)—dictates fundamentally distinct analytical detectability, stereochemical origin, and forensic interpretability [1]. In human urine, 5'OH-HHC, 11-OH-HHC, and an additional side-chain monoOH metabolite were the only three metabolites present in all 16 authenticated urine samples; other hydroxylated species such as 8-OH-HHC were detected inconsistently and at lower prevalence [1]. Furthermore, the (9R) epimer of the 5'-hydroxy metabolite is specifically derived from (9R)-HHC—the more pharmacologically potent epimer (EC₅₀ = 3.4 nM at CB₁ vs. 57 nM for 9S-HHC)—and is not generated from (9S)-HHC incubation, making it a mandatory reference standard for laboratories performing enantioselective HHC intake verification [2]. Substituting with 5'-hydroxy-9(S)-hexahydrocannabinol (CAS 127349-00-2) would misattribute the source epimer and compromise toxicological conclusions .

8-OH-HHC metabolites

Inconsistent detection prevalence may lead to missed HHC intake identification compared to the universally detected 5'OH-(9R)-HHC.

5'-OH-9(S)-HHC epimer

May misattribute the epimer source and affect stereochemical interpretation; derived from a different parent compound with distinct metabolic profile.

11-OH-HHC metabolite

Different inter-individual variability and glucuronidation pattern may compromise quantitative consistency; not a direct substitute for side-chain hydroxylation marker.

• [1] Lindbom, K., Norman, C., Baginski, S., et al. Human metabolism of the semi-synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples. Drug Testing and Analysis, 2024. View Source
• [2] Gameli, P.S., Taoussi, O., Trana, A.D., Tronconi, L.P., Pichini, S., Carlier, J., Huestis, M.A., Busardò, F.P. Human diagnostic markers for intake of semi-synthetic cannabinoids (9R)- and (9S)-hexahydrocannabinol. Clinica Chimica Acta, 2025, 578, 120480. View Source

5'-Hydroxy-9(R)-HHC Differentiation Evidence

Urinary Detection Prevalence

In the only published comprehensive human hepatocyte metabolism and authentic urine study (n = 16 urine samples), 5'OH-HHC was one of only three metabolites detected in 100% of all samples tested (16/16), alongside 11-OH-HHC and an additional side-chain monoOH metabolite [1]. In contrast, other hydroxylated metabolites—including 8-OH-HHC species, dihydroxy metabolites, and carboxylic acid metabolites—were detected only in subsets of samples, with some metabolites absent (not detected, n.d.) in the majority of urine specimens [1]. This universal detection profile establishes 5'OH-HHC as a mandatory analytical target for HHC consumption screening, whereas other hydroxylated metabolites cannot serve as standalone confirmatory markers [1].

Urinary Detection Prevalence

Head-to-head

Detected in 16/16 authentic urine samples; 8-OH-HHC subsets missed 1–2 samples

Supports consistent screening marker selection with complete population coverage

UHPLC-QToF-MS after glucuronide hydrolysis; n=16 HHC-positive cases

Evidence Dimension	Detection prevalence in authentic human urine samples (n = 16)
Target Compound Data	5'OH-HHC (side-chain monoOH): detected in 16/16 samples (100%); mean peak area range across samples: 50–2,313 (×10³ counts) as glucuronide conjugate [1]
Comparator Or Baseline	11-OH-HHC (C-11 monoOH): detected in 16/16 samples (100%). 8-OH-HHC (C-8 monoOH, two chromatographic species): detected in varying subsets; e.g., N3A detected in 15/16, N3D detected in 14/16. Carboxylic acid metabolite 9R-HHC-COOH: detected in only 6/16 samples. DiOH metabolites: inconsistently detected [1]
Quantified Difference	5'OH-HHC achieved 100% detection parity only with 11-OH-HHC; 8-OH-HHC species missed 1–2 samples; carboxylic acid metabolites missed up to 10/16 samples, confirming 5'OH-HHC as one of only two metabolites suitable for universal screening [1]
Conditions	Authentic human urine samples from 16 HHC-positive cases (ELISA cannabis-positive, GC-MS-negative for THC-COOH); analysis by UHPLC-QToF-MS after glucuronide hydrolysis; identified as Met #N2 (MonoOH side chain + GLUC) in Lindbom et al., 2024 [1]

Why This Matters

For forensic and clinical laboratories implementing HHC testing panels, selecting a reference standard with 100% population detection coverage eliminates the risk of false-negative reporting that would arise from reliance on inconsistently detected metabolites such as 8-OH-HHC or carboxylic acid derivatives.

• [1] Lindbom, K., Norman, C., Baginski, S., et al. Human metabolism of the semi-synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples. Drug Testing and Analysis, 2024. Table 2. View Source

Enantioselective Metabolism Comparison

The 5'-hydroxy metabolite of the (9R)-HHC epimer originates from a distinct metabolic pathway that is quantitatively more extensive than that of the (9S)-epimer. In controlled human hepatocyte incubations (3 h), (9R)-HHC produced 13 identified phase-I metabolites, whereas (9S)-HHC produced only 9 metabolites—a 44% greater metabolic diversity for the (9R)-epimer [1]. In authentic human urine, 10 metabolites were specifically attributed to (9R)-HHC consumption vs. only 6 specific to (9S)-HHC, with 3 additional metabolites shared or of undetermined origin [1]. The 5'-hydroxylation pathway is one of the metabolite transformations characteristic of the (9R)-epimer's broader metabolic footprint

Enantioselective Metabolism

Head-to-head

13 in vitro metabolites from (9R)-HHC vs. 9 from (9S)-HHC; 10 vs. 6 urine-specific metabolites

Supports epimer-specific intake differentiation for forensic research interpretation

Human hepatocyte incubation (3 h); LC-HRMS/MS analysis

Evidence Dimension	Number of distinct phase-I metabolites generated from epimer-specific incubation and detected in human urine
Target Compound Data	(9R)-HHC incubation: 13 in vitro metabolites identified. (9R)-specific in urine: 10 metabolites. Includes 5'OH-(9R)-HHC as a stereospecific side-chain hydroxylation product [1]
Comparator Or Baseline	(9S)-HHC incubation: 9 in vitro metabolites identified. (9S)-specific in urine: 6 metabolites. 5'OH-(9S)-HHC is a distinct epimer of the target compound with its own CAS registry (127349-00-2) [1]
Quantified Difference	13 vs. 9 in vitro metabolites (44% more for 9R); 10 vs. 6 urine-specific metabolites (67% more); the 5'OH-HHC metabolite from (9R)-HHC is structurally distinguishable from its (9S) counterpart and can serve as a stereospecific consumption marker when combined with additional (9R)-specific markers [1]
Conditions	Primary human hepatocyte incubations with 9(R)-HHC and 9(S)-HHC separately for 3 h; analysis by LC-HRMS/MS; authentic urine samples collected at 0.5, 3, and 24 h post HHC intake [1]

Why This Matters

Procuring the (9R)-epimer of the 5'-hydroxy metabolite is essential for laboratories that need to differentiate between intake of the more potent (9R)-HHC epimer versus the less active (9S)-HHC epimer, as the two epimers exhibit different legal statuses in some jurisdictions and different pharmacological potencies (CB₁ EC₅₀: 3.4 nM vs. 57 nM).

• [1] Gameli, P.S., Taoussi, O., Trana, A.D., Tronconi, L.P., Pichini, S., Carlier, J., Huestis, M.A., Busardò, F.P. Human diagnostic markers for intake of semi-synthetic cannabinoids (9R)- and (9S)-hexahydrocannabinol. Clinica Chimica Acta, 2025, 578, 120480. View Source

Side-Chain vs. Ring Hydroxylation Excretion

Although both 5'OH-HHC (side-chain hydroxylation) and 11-OH-HHC (C-11 hydroxylation on the tricyclic core) are universally detected in HHC-positive urine, they exhibit distinct glucuronidation and excretion patterns. In the Lindbom et al. (2024) dataset, the 5'OH-HHC glucuronide (Met #N2) and the 11-OH-HHC glucuronides (Met #N3B and N3C) displayed different relative peak area distributions across the 16 urine samples, with 5'OH-HHC ranging from 50 to 2,313 (×10³ counts) and 11-OH-HHC isoforms ranging from not detected (in some samples for one isoform) to 2,370 (×10³), indicating differential inter-individual variability [1]. Furthermore, 99.3% of all hydroxylated HHC metabolites in urine exist as glucuronide conjugates, meaning that reliable quantification of 5'OH-HHC requires enzymatic hydrolysis (β-glucuronidase) prior to analysis—a methodological requirement that distinguishes it from non-conjugated analytical targets [1].

Excretion Variability

Head-to-head

Peak area CV ~93% for 5'OH-HHC; 11-OH-HHC isoforms showed higher inter-individual spread

Lower variability supports selection as primary quantitative marker for HHC intake assessment

99.3% glucuronidated; requires β-glucuronidase hydrolysis

Evidence Dimension	Inter-individual variability of urinary metabolite peak area (×10³ counts) and glucuronidation status
Target Compound Data	5'OH-HHC glucuronide (N2): peak area range 50–2,313 (×10³), mean across samples: ~694 (×10³), coefficient of variation: ~93%, 100% glucuronidated [1]
Comparator Or Baseline	11-OH-HHC glucuronide isoform N3B: range n.d.–2,370 (×10³); isoform N3C: range n.d.–2,183 (×10³). One 11-OH isoform was not detected in at least one sample (Sample 1). Both 99.3% glucuronidated [1]
Quantified Difference	5'OH-HHC was detected in all 16 samples without exception; at least one 11-OH-HHC isoform was undetected in one sample. The 5'OH-HHC mean abundance (~694 ×10³) was comparable in magnitude to the 11-OH-HHC isoforms (~700–900 ×10³), but with lower inter-individual variability, making it a more stable population-level marker [1]
Conditions	UHPLC-QToF-MS analysis of hydrolyzed and non-hydrolyzed authentic human urine; β-glucuronidase hydrolysis; peak area quantification from extracted ion chromatograms [1]

Why This Matters

For method validation and routine quantitative analysis, the lower inter-individual variability of 5'OH-HHC relative to 11-OH-HHC isoforms supports its selection as a primary quantitative marker for HHC intake assessment, reducing the risk of concentration-dependent misclassification.

• [1] Lindbom, K., Norman, C., Baginski, S., et al. Human metabolism of the semi-synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples. Drug Testing and Analysis, 2024. Table 2 and accompanying text. View Source

Forensic Selectivity vs. Δ⁹-THC

A critical problem in clinical and forensic toxicology is that HHC metabolites cross-react with THC-COOH immunoassays, generating false-positive cannabis results. The WHO Critical Review (2024) confirms that HHC metabolites including 5'OH-HHC are cross-reactive with 11-nor-carboxy-THC immunoassays, yielding positive screening results in the absence of THC consumption [1]. The Schirmer et al. (2023) study identified 4'OH-HHC (equivalent to 5'OH-HHC under alternative cannabinoid numbering) as the main urinary metabolite distinguishing HHC intake from Δ⁹-THC intake, since the major Δ⁹-THC urinary metabolites are 11-OH-Δ⁹-THC and 11-nor-9-carboxy-Δ9-THC—neither of which contains a side-chain hydroxylation at the 5' position [2]. This differential metabolic signature means that 5'OH-HHC serves as a definitive marker for HHC-specific exposure, providing forensic specificity that ring-hydroxylated analogs (e.g., 11-OH-HHC and 8-OH-HHC) cannot offer when THC co-exposure is suspected [2].

Forensic Selectivity vs. Δ⁹-THC

Class-level

Side-chain hydroxylation absent in Δ⁹-THC metabolism; confirms HHC-specific exposure

Provides forensic specificity by confirming HHC metabolism through pathway not shared by Δ⁹-THC

Cross-reactivity with THC-COOH immunoassays reported; controlled human administration study

Evidence Dimension	Metabolic pathway specificity for distinguishing HHC intake from Δ⁹-THC intake in human urine
Target Compound Data	5'OH-HHC (side-chain hydroxylated): identified as a main urinary metabolite unique to HHC metabolism; side-chain hydroxylation at the pentyl chain is a metabolic signature of HHC that is not observed for Δ⁹-THC, for which the major metabolites are 11-OH-Δ⁹-THC and THC-COOH (both involving C-11 oxidation) [2]
Comparator Or Baseline	11-OH-Δ⁹-THC and 11-nor-9-carboxy-Δ⁹-THC (THC-COOH): the primary urinary metabolites of Δ⁹-THC. THC-COOH is the target of standard cannabis immunoassays and is cross-reactive with HHC metabolites [1]
Quantified Difference	5'OH-HHC is structurally absent from Δ⁹-THC metabolism—quantitative specificity is categorical (present vs. absent). In the Schirmer et al. study, after both oral and inhalative HHC administration, the urinary main metabolites were 'different from the respective, major Δ⁹-THC metabolites (11-OH-Δ⁹-THC and 11-nor-9-carboxy-Δ⁹-THC)' [2]
Conditions	Human volunteer study with controlled HHC administration (oral and inhalative); urine analysis by LC-HR-MS/MS and GC-MS; comparison with known Δ⁹-THC metabolite profiles [2]

Why This Matters

As HHC-containing products proliferate in unregulated markets, laboratories receiving cannabis-positive immunoassay screens must confirm HHC vs. THC consumption using metabolite-specific targets. 5'-Hydroxy-9(R)-HHC provides the highest forensic specificity because it confirms HHC metabolism through a pathway not shared by Δ⁹-THC, unlike 11-OH-HHC which can theoretically arise from both HHC and exo-THC metabolism.

• [1] World Health Organization. Critical Review Report: Hexahydrocannabinol. Expert Committee on Drug Dependence, 47th Meeting, Geneva, 14–18 October 2024. View Source
• [2] Schirmer, W., Auwärter, V., Kaudewitz, J., Schürch, S., Weinmann, W. Identification of human hexahydrocannabinol metabolites in urine. European Journal of Mass Spectrometry, 2023, 29(5–6), 326–337. View Source

Systemic Exposure of HHC Epimers

The clinical and forensic relevance of 5'-Hydroxy-9(R)-HHC is directly proportionate to the systemic exposure of its parent compound. In a controlled human smoking study administering a 50:50 mixture of (9R)-HHC and (9S)-HHC (25 mg total in 500 mg tobacco, n = 6 volunteers), (9R)-HHC achieved an average Cmax and AUC₀–₃ₕ approximately 3-fold higher than (9S)-HHC in whole blood, urine, and oral fluid [1]. Specifically, 11nor-9(R)-HHC-COOH was the most abundant metabolite in blood, while 8(R)OH-9(R)-HHC predominated in urine; however, the 5'OH side-chain hydroxylation pathway operates in parallel and contributes to the broader (9R)-specific metabolite profile [1]. This 3-fold exposure differential means that 5'-Hydroxy-9(R)-HHC derives from the pharmacologically dominant epimer, and its concentration in biological specimens is expected to exceed that of the corresponding (9S)-epimer metabolite by a proportional margin [1].

Systemic Exposure of Epimers

Reported

~3-fold higher Cmax and AUC for (9R)-HHC vs. (9S)-HHC after smoked administration

Supports proportional metabolite quantification; (9R)-epimer metabolite expected to predominate

Smoked administration (25 mg, n=6); validated HPLC-MS/MS quantification

Evidence Dimension	Systemic exposure (Cmax and AUC₀–₃ₕ) of parent epimers following controlled smoked administration
Target Compound Data	Parent compound (9R)-HHC: 3-fold higher Cmax and AUC₀–₃ₕ compared to (9S)-HHC across all matrices (whole blood, urine, oral fluid); 5'OH-(9R)-HHC is the downstream metabolite of this higher-exposure epimer [1]
Comparator Or Baseline	(9S)-HHC: Cmax and AUC₀–₃ₕ approximately one-third of (9R)-HHC values; its corresponding 5'OH-(9S)-HHC metabolite would reflect this lower systemic exposure [1]
Quantified Difference	~3-fold exposure advantage for (9R)-HHC over (9S)-HHC (exact numeric ratio not specified beyond 'average concentration 3-fold higher'); this translates to proportionally greater metabolite formation, including 5'OH-(9R)-HHC [1]
Conditions	Controlled smoked administration of 25 mg HHC (50:50 epimer mixture) in 500 mg tobacco; n = 6 healthy non-user volunteers; blood and oral fluid sampled up to 3 h post-dose; urine collected 0–2 h and 2–6 h; quantified by validated HPLC-MS/MS [1]

Why This Matters

When quantifying HHC metabolites for pharmacokinetic studies or forensic interpretation, the 3-fold exposure differential between epimers means that 5'-Hydroxy-9(R)-HHC will be the predominant 5'OH metabolite species in most biological samples, and its calibrated reference standard is necessary for accurate quantitative determination.

• [1] Di Trana, A., Di Giorgi, A., Sprega, G., Carlier, J., Kobidze, G., Montanari, E., Taoussi, O., Bambagiotti, G., Fede, M.S., Lo Faro, A.F., Tini, A., Busardò, F.P., Pichini, S. Disposition of Hexahydrocannabinol Epimers and Their Metabolites in Biological Matrices following a Single Administration of Smoked Hexahydrocannabinol: A Preliminary Study. Pharmaceuticals, 2024, 17(2), 249. View Source

5'-Hydroxy-9(R)-HHC Applications

Urine Drug Test Confirmation for HHC

Clinical and forensic toxicology laboratories that employ immunoassay screening for cannabis (targeting THC-COOH) are encountering increasing rates of false-positive results due to HHC metabolite cross-reactivity [1]. Incorporating 5'-Hydroxy-9(R)-hexahydrocannabinol as a confirmatory LC-MS/MS reference standard enables definitive identification of HHC consumption because side-chain hydroxylation at the 5' position is a metabolic signature unique to HHC and not shared by Δ⁹-THC metabolism . As demonstrated by Lindbom et al. (2024), 5'OH-HHC is present in 100% of HHC-positive urine samples, making it an essential calibrator for validated quantitative methods [2]. The compound must be paired with β-glucuronidase hydrolysis protocols, since 99.3% of this metabolite exists as the glucuronide conjugate in urine [2].

Epimer-Specific Intake Differentiation

Jurisdictions with legal provisions that distinguish between (9R)-HHC and (9S)-HHC epimers—or cases where pharmacological potency differences (CB₁ EC₅₀: 3.4 nM vs. 57 nM) are legally relevant—require epimer-specific metabolite markers [1]. The Gameli et al. (2025) study established that 10 metabolites are specifically attributable to (9R)-HHC consumption versus only 6 for (9S)-HHC, and 5'-Hydroxy-9(R)-hexahydrocannabinol is among the stereospecific markers that can differentiate the two intake sources when used in combination with additional (9R)-specific metabolites such as MU1 and MU10 [1]. The corresponding (9S)-epimer standard (CAS 127349-00-2) must be procured separately for full epimer discrimination .

HHC Pharmacokinetic Studies

Research groups investigating the pharmacokinetics of HHC and its structural analogs (e.g., HHCP, HHC-O, HHCP-O) require 5'-Hydroxy-9(R)-hexahydrocannabinol as a quantitative analytical standard because the side-chain hydroxylation pathway represents a major metabolic route that distinguishes HHC (pentyl side chain) from longer-chain homologs such as HHCP (heptyl side chain), which exhibit greater side-chain hydroxylation [1]. The 3-fold higher systemic exposure of (9R)-HHC over (9S)-HHC following smoked administration means that the (9R)-epimer of 5'OH-HHC is the quantitatively dominant species in biological samples, and accurate pharmacokinetic modeling depends on epimer-specific calibration .

LC-MS/MS Assay Development

Analytical laboratories developing and validating LC-MS/MS methods for HHC metabolite quantification—such as the method described by Schirmer et al. (2023) for urinary HHC metabolites or the blood-based method by Pettersson-Pablo & Oxelbark (2024)—require high-purity 5'-Hydroxy-9(R)-hexahydrocannabinol as a primary reference standard for calibration curve construction, ion suppression assessment, and chromatographic retention time verification [1]. The compound's molecular formula (C₂₁H₃₂O₃), exact mass ([M+H]⁺ m/z 333.2424 for the free alcohol, m/z 509.2750 for the glucuronide), and fragmentation pattern (key fragments at m/z 193.1223 and 317.2476) must match certified reference material specifications to ensure method accuracy and inter-laboratory reproducibility .

Application

Selection Property

Validation Focus

Forensic urine drug testing for HHC confirmation

Side-chain hydroxylation specificity

Confirmation of HHC intake vs. THC-COOH cross-reactivity

Epimer-specific intake differentiation research

(9R)-specific metabolite profile

Stereochemical attribution of HHC exposure source

Pharmacokinetic research of HHC and structural analogs

Side-chain hydroxylation pathway representation

Quantitative metabolite profiling for epimer-specific modeling

LC-MS/MS method development for HHC metabolites

Certified reference standard identity and purity

Calibration accuracy and inter-laboratory reproducibility

• [1] Gameli, P.S., et al. Human diagnostic markers for intake of semi-synthetic cannabinoids (9R)- and (9S)-hexahydrocannabinol. Clinica Chimica Acta, 2025, 578, 120480. View Source
• [2] Lindbom, K., et al. Human metabolism of the semi-synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples. Drug Testing and Analysis, 2024. View Source